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Introduction

Lumigen APS-5 is a highly sensitive, acridan-based chemiluminescent substrate for the
detection of alkaline phosphatase (ALP) activity.[1][2] This substrate is extensively used in
various immunoassays, such as ELISA, and other enzyme-linked detection systems.[3] Upon
interaction with alkaline phosphatase, Lumigen APS-5 undergoes a multi-step chemical
reaction that results in the emission of light at a maximum wavelength of 450 nm.[1] The
intensity of the emitted light is directly proportional to the concentration of alkaline
phosphatase, enabling precise quantification of the enzyme's activity.[4] Key advantages of
Lumigen APS-5 include its ultra-high sensitivity, rapid and stable signal generation, and a wide
dynamic range.[4][5]

Principle of the Assay

The chemiluminescent signal of Lumigen APS-5 is generated through an enzyme-catalyzed
reaction. Alkaline phosphatase dephosphorylates the APS-5 substrate, creating an unstable
intermediate. This intermediate subsequently decomposes, releasing energy in the form of
light. The signal reaches its peak intensity within seconds of substrate addition and remains
stable for a significant duration, allowing for flexible measurement times.[1][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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